N-n-propyl-N-(1,3-dioxolan-2-ylmethyl)amine

• Molecular Formula: C7H15NO2
• Molecular Weight: 145.20 g/mol
• IUPAC Name: N-(1,3-dioxolan-2-ylmethyl)propan-1-amine
• InChI: InChI=1S/C7H15NO2/c1-2-3-8-6-7-9-4-5-10-7/h7-8H,2-6H2,1H3
• InChI Key: ZXAPKSSIXHKMNK-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC1OCCO1

Description

N-n-propyl-N-(1,3-dioxolan-2-ylmethyl)amine is a useful research compound. Its molecular formula is C7H15NO2 and its molecular weight is 145.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Bromomethyl-1,3-dioxolane (20 grams) and n-propylamine (100 ml) were charged into a glass reaction vessel equipped with a mechanical stirrer, thermometer and reflux condenser. The reaction mixture was heated at a temperature of about 100° C. for a period of about 3 hours. After this time sodium hydroxide (10 grams) dissolved in water (100 ml) was added and the resulting mixture was stirred for a period of about 30 minutes. The reaction mixture was then extracted with ether and the ether solution separated and dried over magnesium sulfate. The dried solution was filtered and stripped of solvent to yield the desired product N-n-propyl-N-(1,3-dioxolan-2-ylmethyl)amine an an oil.